![molecular formula C13H23N3 B6422822 1-(4-ethylpiperazin-1-yl)cyclohexane-1-carbonitrile CAS No. 1017407-39-4](/img/structure/B6422822.png)
1-(4-ethylpiperazin-1-yl)cyclohexane-1-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “1-(4-ethylpiperazin-1-yl)cyclohexane-1-carbonitrile” is an organic compound containing a cyclohexane ring, a piperazine ring, and a nitrile group. Piperazine rings are often found in pharmaceuticals and the nitrile group is a functional group with the formula -C≡N .
Molecular Structure Analysis
The molecular structure of this compound would likely include a cyclohexane ring attached to a piperazine ring via an ethyl group, with a nitrile group also attached to the cyclohexane ring .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its specific structure. For example, the presence of the nitrile group could influence the compound’s polarity and reactivity .Scientific Research Applications
- Background : Novel derivatives of 1,3-cyclohexane-1,3-dione were synthesized by introducing a 1-cyclopropyl-7-(4-ethylpiperazin-1-yl)-6-fluor-4-oxo-1,4-dihydroquinoline-3-carboxylato group at the 3-position of the cyclopropyl ring .
- Efficacy : These compounds belong to the triketone class of bleaching herbicides. Their mode of action involves inhibiting p-hydroxyphenylpyruvatedioxygenase (HPPD), an enzyme present in plants. They effectively control weeds, including the notorious Parthenium hysterophorous .
- Compound : Aqua-bis-[1-cyclopropyl-7-(4-ethylpiperazin-1-yl)-6-fluor-4-oxo-1,4-dihydroquinolin-3-carboxylato]copper(II) [Cu(C19H21N3FO3)2(H2O)]·2.5(H2O) .
- Novel Compounds : Three novel piperazinium salts synthesized:
Herbicidal Activity
Crystal Structure Studies
Piperazinium Salts
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-(4-ethylpiperazin-1-yl)cyclohexane-1-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H23N3/c1-2-15-8-10-16(11-9-15)13(12-14)6-4-3-5-7-13/h2-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XEKSSIDWJJADKV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)C2(CCCCC2)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H23N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Ethylpiperazin-1-yl)cyclohexanecarbonitrile |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.